4-Chloromethamphetamine (hydrochloride)
4-Chloromethamphetamine (hydrochloride)
Methamphetamine (Item No. 13997) is a regulated psychoactive compound that is both neurotoxic and prone to addiction. 4-Chloromethamphetamine is a halogenated analog of methamphetamine. In vivo, it is converted to 4-chloroamphetamine (Item No. 9001856), which causes rapid depletion of neurological serotonin within hours after injection. 4-Chloroampetamine is highly and selectively neurotoxic, targeting serotonergic neurons. This product is intended for forensic and research applications.
Brand Name:
Vulcanchem
CAS No.:
30572-91-9
VCID:
VC0164186
InChI:
InChI=1S/C10H14ClN.ClH/c1-8(12-2)7-9-3-5-10(11)6-4-9;/h3-6,8,12H,7H2,1-2H3;1H
SMILES:
CC(CC1=CC=C(C=C1)Cl)NC.Cl
Molecular Formula:
C10H15Cl2N
Molecular Weight:
220.137
4-Chloromethamphetamine (hydrochloride)
CAS No.: 30572-91-9
Reference Standards
VCID: VC0164186
Molecular Formula: C10H15Cl2N
Molecular Weight: 220.137
CAS No. | 30572-91-9 |
---|---|
Product Name | 4-Chloromethamphetamine (hydrochloride) |
Molecular Formula | C10H15Cl2N |
Molecular Weight | 220.137 |
IUPAC Name | 1-(4-chlorophenyl)-N-methylpropan-2-amine;hydrochloride |
Standard InChI | InChI=1S/C10H14ClN.ClH/c1-8(12-2)7-9-3-5-10(11)6-4-9;/h3-6,8,12H,7H2,1-2H3;1H |
Standard InChIKey | HXTOYUVXDREQSD-UHFFFAOYSA-N |
SMILES | CC(CC1=CC=C(C=C1)Cl)NC.Cl |
Description | Methamphetamine (Item No. 13997) is a regulated psychoactive compound that is both neurotoxic and prone to addiction. 4-Chloromethamphetamine is a halogenated analog of methamphetamine. In vivo, it is converted to 4-chloroamphetamine (Item No. 9001856), which causes rapid depletion of neurological serotonin within hours after injection. 4-Chloroampetamine is highly and selectively neurotoxic, targeting serotonergic neurons. This product is intended for forensic and research applications. |
Synonyms | 4-CMA;p-CMA;Ro 4-6861 |
Reference | 1.Rothman, R.B.,Baumann, M.H.,Dersch, C.M., et al. Amphetamine-type central nervous system stimulants release norepinephrine more potently than they release dopamine and serotonin. Science 39(1), 32-41 (2001). |
PubChem Compound | 45157653 |
Last Modified | Dec 19 2021 |
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